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Compound of Interest

Compound Name: AH13205

Cat. No.: B15570234 Get Quote

The following guide provides detailed procedures for the proper disposal of AH13205, a

compound intended for research use only. While a specific Safety Data Sheet (SDS) for

AH13205 is not publicly available, the disposal guidelines provided are based on the known

properties of similar prostaglandin E2 (PGE2) analogs and standard laboratory practices for

chemical waste management. These procedures are designed to ensure the safety of

laboratory personnel and compliance with environmental regulations.

Chemical and Physical Properties
For safe handling and disposal, it is crucial to be aware of the chemical and physical properties

of AH13205 and related compounds.
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Property Data Reference

IUPAC Name

7-[(1R,2S)-2-[4-(1-

hydroxyhexyl)phenyl]-5-

oxocyclopentyl]heptanoic acid

[1]

Molecular Formula C24H36O4 [1]

Molecular Weight 388.54 g/mol [1]

Solubility Soluble in DMSO and ethanol. [2]

Storage Store at -20°C. [2]

Stability

Chemically stable under

standard ambient conditions

(room temperature).

[3]

Step-by-Step Disposal Protocol
Adherence to a strict protocol is necessary for the safe disposal of AH13205 waste. This

involves proper segregation, containment, labeling, and transfer of waste materials.

Waste Identification and Segregation
Identify Waste Type: Determine if the AH13205 waste is in solid form, in solution (e.g.,

dissolved in ethanol or DMSO), or constitutes contaminated labware (e.g., pipette tips, vials,

gloves).

Segregate Waste: Do not mix AH13205 waste with other incompatible chemical waste. It

should be collected separately. For instance, solutions of AH13205 in flammable solvents

like ethanol should be treated as flammable liquid waste.

Preparing Waste Containers
Select Appropriate Containers: Use only approved, chemically compatible containers for

hazardous waste. Containers must be in good condition with no leaks or cracks and have a

secure, screw-top cap.
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Container Filling: Fill liquid waste containers to no more than 90% of their capacity to allow

for vapor expansion and to prevent spills.

Labeling Hazardous Waste
Proper Labeling: All waste containers must be accurately labeled. The label should include:

The words "Hazardous Waste."

The full chemical name: "AH13205."

The solvent used (e.g., "in Ethanol").

The approximate concentration and quantity of the waste.

The name of the principal investigator and the laboratory location.

The date when waste was first added to the container.

Storage of Waste
Designated Storage Area: Store waste containers in a designated satellite accumulation area

(SAA) within the laboratory where the waste is generated.

Secondary Containment: Place waste containers in a secondary containment bin to prevent

spills from spreading.

Segregation in Storage: Store AH13205 waste according to its hazard class. For example, if

dissolved in a flammable solvent, it should be stored in a flammable-liquids cabinet.

Arranging for Disposal
Waste Pickup Request: Once the container is full or has been in storage for the maximum

allowed time (as per institutional guidelines, often within 6 months of the start date), submit a

chemical waste pickup request to your institution's Environmental Health and Safety (EHS)

department.

Follow Institutional Procedures: Adhere to your institution's specific procedures for waste

pickup, which may involve online forms or direct contact with the EHS office.
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Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of AH13205 waste.

Step 1: Preparation

Step 2: Containment

Step 3: Documentation

Step 4: Storage & Disposal

Identify AH13205 Waste
(Solid, Liquid, Contaminated Items)

Wear Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

Safety First

Select Leak-Proof,
Chemically Compatible Container

Affix 'Hazardous Waste' Label

Add Waste to Container
(Do not overfill)

Complete Label Information:
- Chemical Name (AH13205)

- Composition & Concentration
- PI Name & Lab Info

- Accumulation Start Date

As waste is added

Store Container in Designated
Satellite Accumulation Area (SAA)

Place in Secondary Containment

Submit Waste Pickup Request
to EHS When Full or Timed Out

EHS Collects Waste for
Final Disposal
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Caption: Workflow for the safe disposal of AH13205 chemical waste.

Essential Safety Precautions
When handling AH13205, it is imperative to observe the following safety measures to minimize

exposure and risk.

Personal Protective Equipment (PPE)
Eye Protection: Always wear safety glasses with side shields or goggles.

Hand Protection: Wear appropriate chemical-resistant gloves.

Body Protection: A lab coat should be worn to protect street clothing.

Handling and Spill Response
Ventilation: Handle AH13205 in a well-ventilated area, preferably within a chemical fume

hood.

Spill Management: In the event of a spill, cover the area with an inert absorbent material

(e.g., sand or earth), collect it using non-sparking tools, and place it in a sealed container for

disposal as hazardous waste.[4] Wash the spill area thoroughly with soap and water.

First Aid:

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area

with plenty of water.[3]

Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are

present, remove them if it is easy to do so and continue rinsing.[3]

Inhalation: Move the person to fresh air.

Ingestion: Make the victim drink water (two glasses at most). Consult a doctor if feeling

unwell.[3]
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By following these detailed procedures, researchers, scientists, and drug development

professionals can ensure that AH13205 is disposed of in a manner that is safe, responsible,

and compliant with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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